N-(4-bromo-2-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H14BrF2N3O2/c1-2-26-16-10-24(13-6-4-12(20)5-7-13)23-17(16)18(25)22-15-8-3-11(19)9-14(15)21/h3-10H,2H2,1H3,(H,22,25)
• InChI Key: LLRHDGFWACRKAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=C(C=C(C=C2)Br)F)C3=CC=C(C=C3)F
• Molecular Formula: C18H14BrF2N3O2
• Molecular Weight: 422.2 g/mol

Description

N-(4-bromo-2-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, also known as BFP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BFP belongs to the class of pyrazole carboxamide derivatives that have been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of pyrazole derivatives, including compounds structurally related to N-(4-bromo-2-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, have been extensively explored. For instance, the feasibility of nucleophilic displacement in the pyrazole ring with fluorine has demonstrated the potential for creating radiotracers for studying cannabinoid receptors through positron emission tomography (PET) imaging. Such advancements indicate the compound's utility in developing tools for neurological research and potentially for diagnosing brain disorders (Katoch-Rouse & Horti, 2003).

Pharmaceutical Applications

The compound's derivatives have been investigated for their anticonvulsant activities, highlighting the potential therapeutic applications of such chemical entities. Research focusing on pyrazole carboxamide derivatives shows that these compounds exhibit varying degrees of efficacy against fungal and nematode infections, suggesting their potential use in developing new agrochemicals and antifungal agents. This versatility demonstrates the compound's significance in contributing to the development of new treatments for neurological conditions and agricultural pests (Ahsan et al., 2013).

Antiproliferative Activities

The antiproliferative activities of pyrazole-sulfonamide derivatives, closely related to the compound , have been assessed against various cancer cell lines. Such studies are pivotal in identifying novel anticancer agents. The evaluation of these derivatives against HeLa and C6 cell lines, for example, has shown promising results, indicating the potential of these compounds in cancer research and therapy (Mert et al., 2014).